8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C8H4ClF3IN3
• Molecular Weight: 361.49 g/mol
• IUPAC Name: 8-chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C8H4ClF3IN3/c9-6-4(13)1-2-16-5(3-8(10,11)12)14-15-7(6)16/h1-2H,3H2
• InChI Key: YRRJNEYFKMESBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=C2C(=C1I)Cl)CC(F)(F)F

Description

8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound that belongs to the class of triazolopyridines. This compound is characterized by the presence of chlorine, iodine, and trifluoroethyl groups attached to a triazolopyridine core. It has a molecular formula of C8H4ClF3IN3 and a molecular weight of 361.49 g/mol .

Preparation Methods

The synthesis of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine involves multiple steps, typically starting with the preparation of the triazolopyridine coreCommon reagents used in these reactions include halogenating agents and trifluoroethylating agents .

Reaction conditions such as temperature, solvent, and reaction time are carefully controlled to maximize yield and purity .

Chemical Reactions Analysis

8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine undergoes several types of chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, leading to the formation of various derivatives.

Coupling Reactions: The iodine atom can participate in coupling reactions, such as Suzuki or Sonogashira coupling, to form more complex molecules.

Common reagents used in these reactions include palladium catalysts, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: The compound is used in biological assays to study its effects on various biological targets.

Material Science: Due to its unique structural properties, it is used in the development of new materials with specific characteristics.

Mechanism of Action

The mechanism of action of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine involves its interaction with specific molecular targets. The presence of chlorine, iodine, and trifluoroethyl groups allows it to bind to various enzymes and receptors, modulating their activity. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds to 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine include other triazolopyridine derivatives with different substituents. These compounds share a similar core structure but differ in their functional groups, leading to variations in their chemical and biological properties. Some examples include:

• 8-Chloro-2-iodo-[1,2,4]triazolo[1,5-a]pyridine
• Pyrazolo[3,4-d]pyrimidine derivatives
• Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives

The uniqueness of this compound lies in its specific combination of substituents, which confer distinct chemical reactivity and biological activity.